{2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamide

• IUPAC Name: N-[2,2,2-trichloro-1-(2,4-dichloroanilino)ethyl]formamide
• InChI: InChI=1S/C9H7Cl5N2O/c10-5-1-2-7(6(11)3-5)16-8(15-4-17)9(12,13)14/h1-4,8,16H,(H,15,17)
• InChI Key: JSGQCYOVXAAVIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NC(C(Cl)(Cl)Cl)NC=O
• Molecular Formula: C9H7Cl5N2O
• Molecular Weight: 336.4 g/mol
• CAS RN: 20856-64-8

Description

{2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamide, commonly known as TCA, is a chemical compound with various applications in scientific research. TCA is a potent inhibitor of the enzyme histone deacetylase (HDAC) and has been used extensively in epigenetic research.

Mechanism of Action

TCA inhibits {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamides by binding to the active site of the enzyme, preventing the removal of acetyl groups from histones. This leads to an increase in the acetylation of histones, which in turn leads to the activation of gene expression. TCA has been shown to selectively inhibit class I {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamides, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
TCA has been shown to have various biochemical and physiological effects. In cancer cells, TCA has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. TCA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, TCA has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using TCA in lab experiments is its potency as an {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamide inhibitor. TCA has been shown to be more potent than other this compound inhibitors, such as sodium butyrate and trichostatin A. However, one limitation of using TCA is its toxicity. TCA has been shown to be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of TCA in scientific research. One area of interest is the development of TCA analogs with improved potency and selectivity for {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamides. Another area of interest is the investigation of the role of TCA in the regulation of non-coding RNAs, which have been shown to play important roles in gene expression regulation. Additionally, the use of TCA in combination with other epigenetic modifiers, such as DNA methyltransferase inhibitors, may lead to improved therapeutic outcomes in various diseases.

Synthesis Methods

The synthesis of TCA involves the reaction between 2,4-dichloroaniline and 2,2,2-trichloroacetyl chloride in the presence of a base. The reaction yields TCA as a white solid with a melting point of 148-150°C.

Scientific Research Applications

TCA has been widely used in scientific research as an {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamide inhibitor. {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamides are enzymes that remove acetyl groups from histones, leading to the repression of gene expression. By inhibiting {2,2,2-trichloro-1-[(2,4-dichlorophenyl)amino]ethyl}formamides, TCA can increase the acetylation of histones, leading to the activation of gene expression. TCA has been used in various studies to investigate the role of epigenetic modifications in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.